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Compound of Interest

Compound Name: tin-122

Cat. No.: B576531 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory materials are paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

Tin-122.

A critical characteristic of Tin-122 (¹²²Sn) is that it is a stable isotope of tin.[1] This means it is

not radioactive and does not undergo radioactive decay. Consequently, the disposal

procedures for Tin-122 are based on its chemical properties as metallic tin and do not require

special precautions for radioactivity.

Immediate Safety and Handling
Before disposal, it is crucial to handle Tin-122 with the appropriate safety measures associated

with tin metal. While tin is of low toxicity, inhalation of dust or fumes can cause respiratory

irritation.[2] Prolonged skin contact may also lead to irritation.[2]

Key Safety Precautions:

Use in a well-ventilated area to minimize dust generation and accumulation.[2]

Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

[3]

Wash hands thoroughly after handling.[2][3]
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Avoid eating, drinking, or smoking when using this product.[2]

Spill and Leak Procedures
In the event of a spill, immediate cleanup is necessary to prevent dispersion of tin dust.

Spill Containment and Cleanup:

Ventilate the area.

Clean up spills immediately, observing precautions in the Protective Equipment section of the

Safety Data Sheet (SDS).[2]

Sweep up or absorb the material and place it into a suitable, clean, dry, and closed container

for disposal.[2]

Avoid generating dusty conditions.[2]

Disposal Plan and Procedures
As Tin-122 is a stable isotope, its disposal is governed by regulations for chemical waste.

Chemical waste generators must determine if the waste is classified as hazardous and consult

state and local regulations for complete and accurate classification.[2]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Identify the waste as non-radioactive Tin-122.

Segregate it from other laboratory waste streams, particularly radioactive or highly reactive

chemical waste.

Containerization:

Place the Tin-122 waste into a clean, dry, and clearly labeled container.[2]

The container must be sealable to prevent leaks or spills.
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Labeling:

Label the container clearly as "Tin Waste" or "Tin-122 (Stable Isotope) Waste".

Include any other necessary information as required by your institution's waste

management program.

Storage:

Store the sealed container in a designated waste accumulation area.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials.[2]

Disposal/Recycling:

Contact your institution's Environmental Health and Safety (EHS) office or waste

management provider for collection and disposal.

Tin is a recyclable metal.[4] Inquire about recycling options with your waste management

provider, as this is the preferred method of disposal to promote sustainability.[4] Scrap

metal alloys often have value and can be sent to a commercial reclaimer.[5]

Quantitative Data Summary
Property[1] Value

Isotope Tin-122 (¹²²Sn)

Natural Abundance (%) 4.63

Atomic Mass (Da) 121.903439

Half-life Stable

Radioactive? No

Melting Point (°C) 231.9

Boiling Point (°C) 2507
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Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Tin-122.
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Caption: Workflow for the safe disposal of stable Tin-122 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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